molecular formula C14H20O3 B8606526 Propan-2-yl 2-methyl-3-(propan-2-yloxy)benzoate

Propan-2-yl 2-methyl-3-(propan-2-yloxy)benzoate

Cat. No. B8606526
M. Wt: 236.31 g/mol
InChI Key: WSYDMMQLKCVLIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propan-2-yl 2-methyl-3-(propan-2-yloxy)benzoate is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Propan-2-yl 2-methyl-3-(propan-2-yloxy)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Propan-2-yl 2-methyl-3-(propan-2-yloxy)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Propan-2-yl 2-methyl-3-(propan-2-yloxy)benzoate

Molecular Formula

C14H20O3

Molecular Weight

236.31 g/mol

IUPAC Name

propan-2-yl 2-methyl-3-propan-2-yloxybenzoate

InChI

InChI=1S/C14H20O3/c1-9(2)16-13-8-6-7-12(11(13)5)14(15)17-10(3)4/h6-10H,1-5H3

InChI Key

WSYDMMQLKCVLIH-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1OC(C)C)C(=O)OC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-hydroxy-2-methylbenzoic acid (6.00 g, 40.0 mmol) in DMF (40 mL) was added K2CO3 (11.4 g, 82.8 mmol) and 2-iodopropane (8.28 g, 82.8 mmol). The reaction mixture was stirred at room temperature overnight, then heated at 70° C. for 3 hours. The reaction mixture was diluted with EtOAc then filtered through CELITE®. The filtrate was washed with water and brine, dried with Na2SO4, decanted and concentrated under vacuum. The residue was purified by column chromatography (0-30%, EtOAc/heptane) to give propan-2-yl 2-methyl-3-(propan-2-yloxy)benzoate (Cpd MM, 4.0 g, 40%) as a colorless oil.
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
11.4 g
Type
reactant
Reaction Step One
Quantity
8.28 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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